1-(2,4-Bis(dimethylamino)pyrimidin-5-yl)-3-(3-chloro-4-fluorophenyl)urea

• IUPAC Name: 1-[2,4-bis(dimethylamino)pyrimidin-5-yl]-3-(3-chloro-4-fluorophenyl)urea
• InChI: InChI=1S/C15H18ClFN6O/c1-22(2)13-12(8-18-14(21-13)23(3)4)20-15(24)19-9-5-6-11(17)10(16)7-9/h5-8H,1-4H3,(H2,19,20,24)
• InChI Key: XMSOWCOQFLOKFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)NC2=CC(=C(C=C2)F)Cl)N(C)C
• Molecular Formula: C15H18ClFN6O
• Molecular Weight: 352.79 g/mol

Description

1-(2,4-Bis(dimethylamino)pyrimidin-5-yl)-3-(3-chloro-4-fluorophenyl)urea, also known as BDF-8638, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Heterocyclic Fluorophosphoranes Synthesis

A study by Dunmur and Schmutzler (1971) described the preparation of heterocyclic fluorophosphoranes, highlighting the synthesis process and properties of these compounds. Such chemicals are essential in exploring phosphorus–fluorine chemistry and have implications in materials science and chemical synthesis Dunmur & Schmutzler, 1971.

Synthesis of Si-Containing Cyclic Ureas

Research by Pestunovich and Lazareva (2007) focused on synthesizing Si-containing cyclic ureas, demonstrating their interaction with boron trichloride. This work is crucial for developing new materials with potential applications in silicon-based technologies Pestunovich & Lazareva, 2007.

Quadruple Hydrogen Bonding in Ureidopyrimidones

Beijer et al. (1998) explored the strong dimerization of ureidopyrimidones via quadruple hydrogen bonding. This study contributes to our understanding of molecular self-assembly and supramolecular chemistry, which are fundamental in developing nanotechnology and materials science Beijer et al., 1998.

Complexation-Induced Unfolding of Heterocyclic Ureas

Corbin et al. (2001) investigated the complexation-induced unfolding of heterocyclic ureas. Their findings are significant for the study of foldamers and the design of new molecular structures with specific binding properties Corbin et al., 2001.

Photophysical Properties of Pyrimidine-Phthalimide Derivatives

Yan et al. (2017) designed and synthesized pyrimidine-phthalimide derivatives to study their photophysical properties and pH-sensing applications. This research is pivotal in developing new sensors and materials for environmental monitoring and biomedical applications Yan et al., 2017.